Cas no 2229560-70-5 (tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2229560-70-5
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6070121
• PubChem ID: 165776742
• Update Time: 2025-06-13

tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate
• 2229560-70-5
• EN300-1886712
• tert-butyl N-[1-(2,5-dimethoxyphenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(18)16-12(9-17)11-8-10(19-4)6-7-13(11)20-5/h6-9,12H,1-5H3,(H,16,18)
• InChI Key： SBPJGQVVNVGYNB-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=C(C=CC=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229560-70-5)

Tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229560-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The structural features of this molecule, particularly its tert-butyl group and the 2,5-dimethoxyphenyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate structure is characterized by a carbamate functional group (-NHCOO-) linked to a tert-butyl group, which enhances its stability and reactivity. The presence of the 2,5-dimethoxyphenyl ring introduces hydrophobicity and electronic effects that can influence the compound's interaction with biological targets. This combination of structural elements makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can act as intermediates in the synthesis of various pharmacologically active agents. The tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate compound has been investigated for its potential role in the development of novel therapeutic agents. Its unique structural framework suggests that it may exhibit properties such as enzyme inhibition, receptor binding, and anti-inflammatory effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The tert-butyl group provides a stable anchor for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific biological targets. Additionally, the 2,5-dimethoxyphenyl ring can serve as a scaffold for designing molecules with enhanced solubility and bioavailability. These features make it an attractive candidate for drug discovery efforts.

Recent research has highlighted the importance of carbamates in addressing various therapeutic challenges. For instance, studies have shown that carbamate derivatives can modulate the activity of enzymes involved in metabolic pathways. The tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate compound has been explored as a potential inhibitor of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain management. Its ability to interact with these enzymes could lead to the development of novel anti-inflammatory drugs.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors to target specific disease pathways. The tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate compound represents a promising lead compound that could be further optimized for therapeutic use. Its structural features offer opportunities for designing molecules with improved pharmacokinetic profiles and reduced side effects. This aligns with the broader goal of developing more effective and safer drugs.

Moreover, the synthesis of this compound provides insights into innovative synthetic strategies that can be applied to other carbamate derivatives. The use of tert-butyl protecting groups and 2,5-dimethoxyphenyl substrates demonstrates how structural modifications can enhance reaction efficiency and product yield. These findings are valuable for both academic researchers and industrial chemists working on drug development.

In conclusion, Tert-butyl N-1-(2,5-dimethoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229560-70-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for drug discovery efforts. As research continues to uncover new applications for carbamate-based compounds, this molecule is likely to play an important role in the development of next-generation therapeutics.